Cas no 449758-25-2 (2-(1H-Tetrazol-1-YL)benzonitrile)

• Product Name: 2-(1H-Tetrazol-1-YL)benzonitrile
• CAS No: 449758-25-2
• MF: C₈H₅N₅
• MW: 171.158799886703
• MDL: MFCD09835015
• CID: 2670179
• PubChem ID: 21866273
• Update Time: 2025-04-21

2-(1H-Tetrazol-1-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-TETRAZOL-1-YL)BENZONITRILE
• 2-(tetrazol-1-yl)benzonitrile
• 449758-25-2
• MFCD09835015
• SCHEMBL4926658
• AT-057/43468211
• DTXSID501301640
• AC6160
• DA-05761
• 2-Tetrazol-1-yl-benzonitrile
• AKOS006239533
• AB53083
• CS-12208
• 2-(1H-tetraazol-1-yl)benzonitrile
• 2-(1-Tetrazolyl)benzonitrile
• SY040073
• DPNMYFLWCVGHAG-UHFFFAOYSA-N
• 2-(1H-Tetrazol-1-YL)benzonitrile

• MDL： MFCD09835015
• Inchi： 1S/C8H5N5/c9-5-7-3-1-2-4-8(7)13-6-10-11-12-13/h1-4,6H
• InChI Key： DPNMYFLWCVGHAG-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 171.05449518g/mol
• Monoisotopic Mass: 171.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų